Cas no 61243-78-5 (Ethanone, 2-(3,4-dimethoxyphenyl)-1-(6-hydroxy-1,3-benzodioxol-5-yl)-)

• Product Name: Ethanone, 2-(3,4-dimethoxyphenyl)-1-(6-hydroxy-1,3-benzodioxol-5-yl)-
• CAS No: 61243-78-5
• MF: C₁₇H₁₆O₆
• MW: 316.305345535278
• CID: 487263
• PubChem ID: 71397850
• Update Time: 2025-04-19

Ethanone, 2-(3,4-dimethoxyphenyl)-1-(6-hydroxy-1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-1-(6-hydroxy-1,3-benzodioxol-5-yl)ethanone
• Ethanone, 2-(3,4-dimethoxyphenyl)-1-(6-hydroxy-1,3-benzodioxol-5-yl)-
• DTXSID20819313
• 2-(3,4-Dimethoxyphenyl)-1-(6-hydroxy-2H-1,3-benzodioxol-5-yl)ethan-1-one
• 61243-78-5

• Inchi： 1S/C17H16O6/c1-20-14-4-3-10(6-15(14)21-2)5-12(18)11-7-16-17(8-13(11)19)23-9-22-16/h3-4,6-8,19H,5,9H2,1-2H3
• InChI Key： GBHIIZJHKCGCQG-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(=CC1=2)C(CC1C=CC(=C(C=1)OC)OC)=O)O

Computed Properties

• Exact Mass: 316.09468
• Monoisotopic Mass: 316.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.22